Cas no 107227-88-3 (Copper(ii)1,4,8,11,15,18,22,25-octa-butoxyphthalocyanine)

• Product Name: Copper(ii)1,4,8,11,15,18,22,25-octa-butoxyphthalocyanine
• CAS No: 107227-88-3
• MF: C₆₄H₈₀CuN₈O₈
• MW: 1152.915
• CID: 127492
• PubChem ID: 24864104
• Update Time: 2024-11-08

Copper(ii)1,4,8,11,15,18,22,25-octa-butoxyphthalocyanine Chemical and Physical Properties

Names and Identifiers

• Copper,[1,4,8,11,15,18,22,25-octabutoxy-29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]-, (SP-4-1)-
• 4-FLUOROANISOL
• copper(II) 1,4,8,11,15,18,22,25-octabutoxy-29H,31H-phthalocyanine
• Copper,[1,4,8,11,15,18,22,25-octabutoxy-29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]-, (S...
• Benzamide,N-(1-methyl-1-phenylethyl)
• N-(1-Methyl-1-phenyl-aethyl)-benzamid
• N-(1-methyl-1-phenylethyl)benzamide
• N-cumylbenzamide
• nCuPc(OBu)8
• copper(II) octabutoxy-29H,31H-phthalocyanine
• COPPER(II) 1,4,8,11,15,18,22,25-OCTA- BUTOXYPHTHALOCYANINE
• Copper(II) 1,4,8,11,15,18,22,25-octabutoxy-29H,31H-phthalocyanine Dye content 95 %
• copper;5,8,14,17,23,26,32,35-octabutoxy-2,11,20,29,37,39-hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1,3,5,7,9,11,13,15,17,19(39),20,22,24,26,28,30(37),31,33,35-nonadecaene
• 107227-88-3
• Copper(II) 1,4,8,11,15,18,22,25-octabutoxy-29H,31H-phthalocyanine, Dye content 95 %
• Copper(ii)1,4,8,11,15,18,22,25-octa-butoxyphthalocyanine

• MDL： MFCD00191951
• Inchi： InChI=1S/C64H80N8O8.Cu/c1-9-17-33-73-41-25-26-42(74-34-18-10-2)50-49(41)57-65-58(50)70-60-53-45(77-37-21-13-5)29-30-46(78-38-22-14-6)54(53)62(67-60)72-64-56-48(80-40-24-16-8)32-31-47(79-39-23-15-7)55(56)63(68-64)71-61-52-44(76-36-20-12-4)28-27-43(75-35-19-11-3)51(52)59(66-61)69-57;/h25-32H,9-24,33-40H2,1-8H3;/q-2;+2
• InChI Key： GUXRYGQKVMJNDV-UHFFFAOYSA-N
• SMILES： N12[Cu]N3C4C5=C(C(OCCCC)=CC=C5OCCCC)C3=NC3C5=C(C=CC(OCCCC)=C5C(N=3)=NC1=C1C(C(OCCCC)=CC=C1OCCCC)=C2N=C1C2C(OCCCC)=CC=C(OCCCC)C=2C(=N1)N=4)OCCCC |c:22,84,t:39,62|

Computed Properties

• Exact Mass: 1151.54000
• Monoisotopic Mass: 1151.539509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 81
• Rotatable Bond Count: 32
• Complexity: 1500
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 626
• XLogP3: nothing
• Topological Polar Surface Area: 150Ų

Experimental Properties

• Color/Form: powder
• Melting Point: 184-187 °C (lit.)
• PSA: 157.86000
• LogP: 10.89310
• Solubility: Not determined

Copper(ii)1,4,8,11,15,18,22,25-octa-butoxyphthalocyanine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrapyrroles and derivatives Phthalocyanines